Cas no 15851-44-2 (cadmium tellurium trioxide)

• Product Name: cadmium tellurium trioxide
• CAS No: 15851-44-2
• MF: CdO₃Te
• MW: 288.009202003479
• CID: 87615
• PubChem ID: 167475
• Update Time: 2025-10-21

cadmium tellurium trioxide Chemical and Physical Properties

Names and Identifiers

• cadmium tellurium trioxide
• Cadmium tellurite
• cadmium(2+),tellurite
• EINECS 239-963-9
• Tellurous acid cadmium salt
• telluricacid(h2teo3),cadmiumsalt(1:1)
• AKOS025294623
• cadmium(2+);tellurite
• cadmium(II) tellurite
• MFCD00049413
• 15851-44-2
• DTXSID50935934
• Telluric acid (H2TeO3), cadmium salt (1:1)
• DB-254148
• GKMPTXZNGKKTDU-UHFFFAOYSA-L

• MDL： MFCD00049413
• Inchi： 1S/Cd.H2O3Te/c;1-4(2)3/h;(H2,1,2,3)/q+2;/p-2
• InChI Key： GKMPTXZNGKKTDU-UHFFFAOYSA-L
• SMILES： [Te](=O)([O-])[O-].[Cd+2]

Computed Properties

• Exact Mass: 291.79400
• Monoisotopic Mass: 291.794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Water Partition Coefficient: Insoluble in water.
• PSA: 63.19000
• LogP: -0.73970
• Solubility: Not determined

cadmium tellurium trioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2570
• Hazard Category Code： 20/21/22
• Safety Instruction： 26-36/37/39
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on cadmium tellurium trioxide

Cadmium Tellurium Trioxide (CAS No. 15851-44-2): A Comprehensive Overview

Cadmium tellurium trioxide, with the chemical formula Cd₂Te₂O₆, is a compound of significant interest in the field of materials science and electronics. Its unique properties make it a valuable material in various applications, ranging from optoelectronics to energy storage. This introduction delves into the compound's characteristics, recent research findings, and potential future uses.

The compound is characterized by its crystalline structure, which influences its electronic and optical properties. Cadmium tellurium trioxide is known for its high thermal stability and resistance to radiation, making it suitable for use in environments where such properties are critical. Its CAS number, CAS No. 15851-44-2, provides a unique identifier that distinguishes it from other chemicals and facilitates its use in scientific literature and industrial applications.

Recent studies have highlighted the potential of cadmium tellurium trioxide in the development of new types of semiconductors. Researchers have been exploring its use in thin-film solar cells, where its ability to absorb a broad spectrum of light could improve efficiency. The compound's bandgap energy, which falls within the optimal range for solar energy conversion, makes it a promising candidate for this application.

In addition to its role in renewable energy technologies, cadmium tellurium trioxide has shown promise in the field of piezoelectric devices. These devices convert mechanical stress into electrical energy, and cadmium tellurium trioxide's piezoelectric properties have been studied for their potential in sensors and actuators. The material's ability to generate a strong electrical response under mechanical deformation makes it suitable for applications where precise control is required.

Another area of interest is the use of cadmium tellurium trioxide in optoelectronic devices. Its unique optical properties, such as high transparency and low absorption in the visible spectrum, make it ideal for use in lenses and filters. Researchers are also exploring its potential in the development of light-emitting diodes (LEDs) and lasers, where its ability to emit light at specific wavelengths could lead to advancements in display technologies.

The compound's stability under extreme conditions has also garnered attention from researchers working on space exploration technologies. Cadmium tellurium trioxide's resistance to cosmic radiation makes it a suitable material for components used in spacecraft and satellites. Its ability to maintain structural integrity and functional performance in harsh environments could significantly enhance the durability and reliability of space missions.

Environmental considerations are also an important aspect of research involving cadmium tellurium trioxide. While the compound itself is not classified as hazardous, its environmental impact must be carefully managed during production and disposal. Efforts are being made to develop sustainable methods for synthesizing cadmium tellurium trioxide that minimize waste and reduce environmental footprint.

The future prospects of cadmium tellurium trioxide are vast, with ongoing research uncovering new applications across multiple industries. As technology advances, the demand for materials with unique electronic and optical properties is expected to grow, making compounds like cadmium tellurium trioxide increasingly valuable.

In conclusion, cadmium tellurium trioxide (CAS No. 15851-44-2) is a versatile compound with a wide range of potential applications. Its thermal stability, piezoelectric properties, and optoelectronic characteristics make it a promising material for advancements in solar energy, piezoelectric devices, optoelectronics, and space exploration technologies. Continued research and development will likely uncover even more innovative uses for this remarkable compound.